molecular formula C12H13NO2 B575443 2-(4-ethyl-1H-indol-3-yl)acetic acid CAS No. 179343-63-6

2-(4-ethyl-1H-indol-3-yl)acetic acid

Cat. No.: B575443
CAS No.: 179343-63-6
M. Wt: 203.241
InChI Key: PEJUMDFIAPGUKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Ethyl-1H-indol-3-yl)acetic acid is a substituted indole-3-acetic acid derivative characterized by an ethyl group at the 4-position of the indole ring and an acetic acid moiety at the 3-position. Indole derivatives are privileged scaffolds in medicinal chemistry due to their prevalence in bioactive natural products and pharmaceuticals . For instance, 2-aroyl indole-3-acetic acid derivatives exhibit anticancer and antitumor activities , and substituents at the 4-position (e.g., ethyl, hydroxy, or methyl groups) modulate physicochemical properties and bioactivity .

Properties

CAS No.

179343-63-6

Molecular Formula

C12H13NO2

Molecular Weight

203.241

IUPAC Name

2-(4-ethyl-1H-indol-3-yl)acetic acid

InChI

InChI=1S/C12H13NO2/c1-2-8-4-3-5-10-12(8)9(7-13-10)6-11(14)15/h3-5,7,13H,2,6H2,1H3,(H,14,15)

InChI Key

PEJUMDFIAPGUKZ-UHFFFAOYSA-N

SMILES

CCC1=C2C(=CC=C1)NC=C2CC(=O)O

Synonyms

1H-Indole-3-aceticacid,4-ethyl-(9CI)

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below summarizes key structural features, synthesis methods, and biological activities of 2-(4-ethyl-1H-indol-3-yl)acetic acid and its analogs:

Compound Name Substituent Position/Group Key Functional Groups Synthesis Method Biological Activity/Notes Reference ID
2-(4-Ethyl-1H-indol-3-yl)acetic acid 4-Ethyl Acetic acid Not explicitly described; inferred via esterification/alkylation Potential anticancer (inferred) -
2-(4-Hydroxy-1H-indol-3-yl)acetic acid 4-Hydroxy Acetic acid Not detailed; likely coupling reactions Antioxidant or anti-inflammatory
2-(5-Ethoxy-2-methyl-1H-indol-3-yl)acetic acid 5-Ethoxy, 2-Methyl Acetic acid Unspecified; standard sulfonamide coupling Safety data available (no GHS hazards)
Ethyl 2-[2-(4-nitrobenzoyl)-1H-indol-3-yl]acetate 2-(4-Nitrobenzoyl), 3-Acetic acid ethyl ester Aroyl, ester Aza-alkylation/Michael cascade reaction Anticancer prodrug candidate
2-(3,4,5-Trimethoxybenzoyl)-indol-3-yl acetic acid 2-(3,4,5-Trimethoxybenzoyl) Aroyl, acetic acid Base-mediated indole synthesis Anti-leukemia activity (K562 cells)
[3-(Thiophene-2-carbonyl)-1H-indol-1-yl]acetic acid 3-(Thiophene-2-carbonyl), 1-Acetic acid Thienyl, acetic acid Unspecified; likely coupling reactions Structural diversity for drug design

Key Observations

Substituent Position and Bioactivity :

  • The 4-position substituents (ethyl, hydroxy) may enhance metabolic stability compared to 5- or 6-position analogs .
  • Aroyl groups at the 2-position (e.g., 4-nitrobenzoyl) improve anticancer activity by enhancing target binding .

Functional Group Modifications: Ester vs. Acid: Ethyl esters (e.g., ) serve as prodrugs, improving bioavailability, while free acids (e.g., target compound) offer direct interaction with biological targets .

Synthesis Strategies :

  • Aza-alkylation/Michael cascade reactions are efficient for constructing 2,3-disubstituted indoles .
  • Carbodiimide-mediated coupling (EDCI/HOBt) is standard for amide formation .

Nitro or halogenated derivatives may require additional toxicity screening due to reactive groups .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.